7-methyl-6-oxo-N-(2-phenoxyethyl)-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide

• IUPAC Name: 7-methyl-6-oxo-N-(2-phenoxyethyl)-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• InChI: InChI=1S/C17H19N3O3S/c1-12-9-19-17-20(16(12)22)10-13(11-24-17)15(21)18-7-8-23-14-5-3-2-4-6-14/h2-6,9,13H,7-8,10-11H2,1H3,(H,18,21)
• InChI Key: PSSPTPFQOVIYOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2N(C1=O)CC(CS2)C(=O)NCCOC3=CC=CC=C3
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol
• CAS No.: 1396865-89-6

Description

The compound is a derivative of pyrimido[2,1-b][1,3]thiazine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Synthesis Analysis

While the specific synthesis method for this compound is not available, pyrimido[2,1-b][1,3]thiazines can generally be synthesized through a variety of methods. One common method involves the reaction of amines with alkyl cyanoacetates.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. It contains a pyrimido[2,1-b][1,3]thiazine ring, which is a type of heterocyclic compound. It also contains a carboxamide group (-CONH2), a phenoxy group (Ph-O-), and a methyl group (-CH3).

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. The carboxamide group could participate in a variety of condensation and substitution reactions.

Future Directions

The future research on this compound could involve studying its synthesis, chemical properties, and potential biological activities. It could also involve studying its mechanism of action and potential uses in medicine.